Cas no 905580-84-9 ((1R,2R,3S,5S)-2-Hydroxy-6-oxabicyclo3.1.0hexane-3-methanol)

• Product Name: (1R,2R,3S,5S)-2-Hydroxy-6-oxabicyclo3.1.0hexane-3-methanol
• CAS No: 905580-84-9
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 835697
• PubChem ID: 58944591
• Update Time: 2025-10-08

(1R,2R,3S,5S)-2-Hydroxy-6-oxabicyclo3.1.0hexane-3-methanol Chemical and Physical Properties

Names and Identifiers

• (1R,2R,3S,5S)-2-Hydroxy-6-oxabicyclo[3.1.0]hexane-3-Methanol
• (1R,2R,3S,5S)-3-(hydroxymethyl)-6-oxabicyclo[3.1.0]hexan-2-ol
• DTXSID10730669
• starbld0025396
• 905580-84-9
• CS-0005792
• SCHEMBL190982
• KDHRDZLEOMAUPP-AZGQCCRYSA-N
• (1R,2R,3S,5S)-2-Hydroxy-6-oxabicyclo3.1.0hexane-3-methanol

• Inchi： 1S/C6H10O3/c7-2-3-1-4-6(9-4)5(3)8/h3-8H,1-2H2/t3-,4-,5+,6-/m0/s1
• InChI Key： KDHRDZLEOMAUPP-AZGQCCRYSA-N
• SMILES： O1[C@H]2C[C@@H](CO)[C@H]([C@@H]12)O

Computed Properties

• Exact Mass: 130.06300
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 53Ų

Experimental Properties

• PSA: 52.99000
• LogP: -0.87310

Additional information on (1R,2R,3S,5S)-2-Hydroxy-6-oxabicyclo3.1.0hexane-3-methanol

Comprehensive Overview of (1R,2R,3S,5S)-2-Hydroxy-6-oxabicyclo[3.1.0]hexane-3-methanol (CAS No. 905580-84-9)

The compound (1R,2R,3S,5S)-2-Hydroxy-6-oxabicyclo[3.1.0]hexane-3-methanol (CAS No. 905580-84-9) is a highly specialized bicyclic organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a 6-oxabicyclo[3.1.0]hexane core, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its stereochemical precision and functional versatility, which are critical for drug discovery and development.

One of the most searched questions in the field of organic chemistry is: "What are the applications of bicyclic compounds in medicine?" This compound, with its hydroxy and methanol functional groups, offers a promising scaffold for designing novel therapeutics. Its rigid bicyclic framework can enhance binding affinity to biological targets, making it a hotspot for studies on enzyme inhibitors and receptor modulators. The stereospecificity of this molecule also aligns with the growing demand for chiral drugs, which often exhibit fewer side effects.

In the context of green chemistry, another trending topic, (1R,2R,3S,5S)-2-Hydroxy-6-oxabicyclo[3.1.0]hexane-3-methanol stands out due to its potential for sustainable synthesis routes. Researchers are exploring catalytic methods to produce this compound with minimal waste, addressing the global push for environmentally friendly chemical processes. The oxabicyclo moiety, in particular, is being studied for its compatibility with biocatalysts, a key focus in modern synthetic chemistry.

The compound's CAS No. 905580-84-9 is frequently queried in databases by chemists seeking reliable sourcing information. Its purity and stability are critical for reproducibility in experiments, a concern often raised in online forums. Analytical techniques like NMR spectroscopy and HPLC are commonly employed to verify its structural integrity, ensuring it meets the stringent requirements of pharmaceutical-grade materials.

Another area of interest is the compound's role in asymmetric synthesis. The (1R,2R,3S,5S) configuration provides a template for constructing complex molecules with high enantiomeric excess. This is particularly relevant in the development of antiviral and anti-inflammatory agents, where chirality plays a decisive role in efficacy. Recent publications highlight its use in creating protease inhibitors, a class of drugs gaining attention for their potential in treating chronic diseases.

From a commercial perspective, the demand for (1R,2R,3S,5S)-2-Hydroxy-6-oxabicyclo[3.1.0]hexane-3-methanol is driven by its utility in high-value chemical manufacturing. Companies specializing in custom synthesis often list this compound in their portfolios, catering to clients in academia and industry. Its patent landscape is also under scrutiny, as innovators seek to protect novel derivatives with enhanced properties.

In summary, CAS No. 905580-84-9 represents a fascinating intersection of structural complexity and practical utility. Whether in drug design, green chemistry, or advanced material science, this compound continues to inspire cutting-edge research. Its multifaceted applications ensure it remains a topic of discussion in scientific circles and search engines alike.